Cas no 2137798-61-7 (Isoquinoline, 4-bromo-1-chloro-7-methoxy-3-methyl-)

• Product Name: Isoquinoline, 4-bromo-1-chloro-7-methoxy-3-methyl-
• CAS No: 2137798-61-7
• MF: C₁₁H₉BrClNO
• MW: 286.55226111412
• CID: 5260422
• Update Time: 2025-05-23

Isoquinoline, 4-bromo-1-chloro-7-methoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 4-bromo-1-chloro-7-methoxy-3-methyl-

• Inchi： 1S/C11H9BrClNO/c1-6-10(12)8-4-3-7(15-2)5-9(8)11(13)14-6/h3-5H,1-2H3
• InChI Key： IRXKVUFHQJAYEE-UHFFFAOYSA-N
• SMILES： C1(Cl)C2=C(C=CC(OC)=C2)C(Br)=C(C)N=1

Additional information on Isoquinoline, 4-bromo-1-chloro-7-methoxy-3-methyl-

4-Bromo-1-chloro-7-methoxy-3-methyl-Isoquinoline: A Comprehensive Overview

The compound 4-bromo-1-chloro-7-methoxy-3-methyl-isoquinoline, identified by the CAS number 2137798-61-7, is a highly specialized organic molecule belonging to the isoquinoline class. Isoquinolines are a family of heterocyclic compounds with a bicyclic structure, consisting of a benzene ring fused to a pyridine ring. These compounds have garnered significant attention in the fields of pharmacology, materials science, and organic synthesis due to their unique chemical properties and potential applications.

The structure of 4-bromo-1-chloro-7-methoxy-3-methyl-isoquinoline is characterized by several substituents that confer distinct chemical functionalities. The bromine atom at position 4 and the chlorine atom at position 1 introduce electron-withdrawing effects, which can influence the molecule's reactivity and stability. The methoxy group at position 7 introduces an electron-donating effect, potentially enhancing the compound's solubility and bioavailability. Additionally, the methyl group at position 3 adds steric bulk, which may play a role in modulating the molecule's interactions with biological targets or other molecules.

Recent studies have highlighted the potential of isoquinoline derivatives as scaffolds for drug development. For instance, researchers have explored the use of isoquinoline-based compounds in anti-cancer therapies due to their ability to inhibit key enzymes involved in cell proliferation and survival. The presence of halogen substituents, such as bromine and chlorine, has been shown to enhance the potency and selectivity of these compounds against specific molecular targets.

In addition to its pharmacological applications, 4-bromo-1-chloro-7-methoxy-3-methyl-isoquinoline has been investigated for its potential in materials science. The molecule's rigid structure and conjugated system make it a promising candidate for applications in organic electronics, such as in light-emitting diodes (LEDs) or photovoltaic devices. Recent advancements in synthetic methodologies have enabled the precise control of substituents on isoquinoline frameworks, paving the way for tailored materials with enhanced performance characteristics.

The synthesis of 4-bromo-1-chloro-7-methoxy-3-methyl-isoquinoline typically involves multi-step organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and oxidation-reduction processes. Researchers have optimized these reactions to achieve high yields and selectivity, often employing catalytic systems or microwave-assisted techniques to accelerate reaction rates and minimize side products.

In terms of toxicity and environmental impact, studies have shown that isoquinoline derivatives exhibit varying degrees of cytotoxicity depending on their structural features. However, the specific toxicity profile of 4-bromo-1-chloro-7-methoxy-3-methyl-isoquinoline remains under investigation. Regulatory agencies require thorough toxicological evaluations before these compounds can be considered for therapeutic or industrial applications.

Looking ahead, ongoing research aims to further elucidate the biological mechanisms underlying the activity of isoquinoline derivatives like 4-bromo-1-chloro-7-methoxy-3-methyl-Isoquinoline. Advances in computational chemistry are enabling researchers to predict molecular interactions with unprecedented accuracy, while high-throughput screening techniques are accelerating the discovery of novel bioactive compounds.